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Introduction to Chlorobutanol Hemihydrate

Chlorobutanol (1,1,1-trichloro-2-methylpropan-2-ol) is a small organic molecule that functions as a potent

pharmaceutical preservative with demonstrated antibacterial and antifungal properties [1] [2]. It is

typically used at a concentration of 0.5% in multi-ingredient preparations to provide long-term stability, but

it retains antimicrobial activity at concentrations as low as 0.05% in water [2] [3]. Its activity extends to a

wide variety of Gram-positive and Gram-negative bacteria, as well as several mold spores and fungi,

making it a versatile agent in formulations ranging from injectables to eye drops [1] [2].

The following application notes detail its mechanism of action against fungal pathogens and provide

standardized protocols for researchers to quantify its antifungal efficacy.

Mechanism of Action and Antifungal Profile

Chlorobutanol exerts its antifungal effects through a multi-target mechanism that disrupts key cellular

structures and functions in fungal organisms.

Membrane Disruption: As a detergent-like molecule, chlorobutanol primarily targets the lipid
structure of the cell membrane. This action increases cell permeability, leading to cell lysis and
death [2].
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Metabolic Inhibition: Chlorobutanol has been shown to inhibit the utilization of oxygen by the
cornea in ophthalmic studies, and a similar inhibition of cellular respiration likely occurs in fungal
cells, compromising their energy production and viability [2].

Broad-Spectrum Activity: Research indicates that chlorobutanol is "active against a wide variety of
Gram-positive and Gram-negative bacteria, and several mold spores and fungi" [1]. This broad

activity makes it particularly useful for protecting formulations from contamination by a diverse range
of microbial agents.

The diagram below illustrates the primary antifungal mechanism of chlorobutanol.
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Summary of Antifungal Properties
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The table below summarizes the key chemical and antifungal characteristics of chlorobutanol hemihydrate

for research and development purposes.

Property Description / Value

CAS Number 57-15-8 (Anhydrous); 6001-64-5 (Hemihydrate) [2]

Molecular Formula C4H7Cl3O • ½H2O [2]

Mechanism of Action Disruption of lipid cell membrane; Inhibition of cellular oxygen

utilization [2]

Antifungal Spectrum Broad-spectrum activity against various mold spores and fungi

[1]

Typical Preservative
Concentration

0.5% in multi-ingredient formulations [2] [3]

Minimum Antimicrobial
Concentration

0.05% in water [2]

Water Solubility Slightly soluble [3]

Solubility in DMSO 100 mg/mL (563.51 mM) [1]

Experimental Protocol: Agar-Based Antifungal Activity
Assay

This protocol is adapted from high-throughput screening (HTS) methods developed for evaluating antifungal

agents against phytopathogens, providing a robust framework for assessing chlorobutanol's activity [4].

Materials and Reagents

Fungal Strains: Target strains (e.g., Aspergillus flavus, Botrytis cinerea, Fusarium proliferatum).
Culture Media: Sabouraud Dextrose Agar (SDA) or Potato Dextrose Agar (PDA) [4] [5].
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Chlorobutanol Stock Solution: Prepare a 100 mg/mL stock in DMSO. Note: DMSO is hygroscopic

and can impact solubility; use newly opened containers [1].
Equipment: Laminar flow hood, incubator, sterile Petri dishes, micropipettes, Neubauer chamber or

spectrophotometer for inoculum standardization.

Inoculum Preparation

Cultivate fungal strains on PDA plates for 7-14 days at 25°C to promote sporulation [4] [5].
Harvest spores by flooding the agar surface with an aqueous solution containing 0.05% Tween 80 [5].

Filter the spore suspension through sterile cotton gauze to remove mycelial debris.
Adjust the final spore concentration to 1 × 10⁶ to 5 × 10⁶ conidia/mL using a Neubauer chamber [4].

Agar Plate Preparation and Sample Application

Incorporate the standardized spore inoculum into molten SDA or PDA medium (cooled to ~45°C) and
pour into Petri dishes.

Once solidified, apply test samples to the agar surface. For pure chlorobutanol, use sterile filter paper
discs soaked with specific concentrations (e.g., 10 µL of a 50 mg/mL solution for a final disc

concentration of 500 µg/disc). For microbial natural product extracts, direct deposition of 2-10 µL is
typical [4].

Include appropriate controls: a blank disc with DMSO (negative control) and a disc with a known
antifungal agent (positive control).

Incubation and Data Collection

Incubate plates at 25°C for 24-72 hours, depending on the growth rate of the test organism.
Measure the zone of inhibition (clearing) around each disc in millimeters.

For more precise quantification, absorbance at 620 nm can be measured before and after incubation
to evaluate growth inhibition if using a liquid medium overlay or 96-well plate format [4].

The workflow for this protocol is summarized in the following diagram:

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/chlorobutanol.html?srsltid=AfmBOorU41M-zqBdcQIy7DfQ0p28US_BBWBZA0ItYmZjB-oZiVDmX9g4
https://pmc.ncbi.nlm.nih.gov/articles/PMC10532314/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6727216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6727216/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10532314/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10532314/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10532314/
https://www.smolecule.com/products/s1492008?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Fungal Strain Cultivation
(7-14 days on PDA)

Spore Harvest and Filtration

Inoculum Standardization
(1-5x10⁶ conidia/mL)

Prepare Inoculated Agar Plates

Apply Chlorobutanol Samples
and Controls

Incubation
(25°C, 24-72 hrs)

Data Collection:
Zone of Inhibition Measurement

Click to download full resolution via product page

Safety and Toxicity Considerations

Researchers must be aware of the following safety profile of chlorobutanol:

Toxicity: Chlorobutanol is toxic to the liver, a skin irritant, and a severe eye irritant [3].
Appropriate personal protective equipment (PPE) including lab coats, gloves, and safety glasses is
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mandatory.

In Vitro Cytotoxicity: Studies on ocular cells have shown that concentrations as low as 0.1% can
cause significant cell retraction and depletion of the squamous layer, while 0.5% causes

degeneration of epithelial cells and cytoplasmic swelling [2]. These findings underscore the
importance of careful concentration selection for both preservative and primary antifungal

applications.
Handling: Chlorobutanol is for research use only and is not for sale to patients [1].

Application Notes for Formulation Scientists

Concentration is Critical: The balance between effective preservation/antifungal activity and
cytotoxicity is delicate. A concentration of 0.5% is standard for preservation, but lower concentrations

may be sufficient for specific applications and can minimize potential toxicity [2] [3].
Compatibility Testing: Always test the compatibility and stability of chlorobutanol with all ingredients

in a formulation, as its activity can be affected by other components.
Regulatory Status: Chlorobutanol has various approvals for use in veterinary and human medicines,

and as a preservative in ophthalmic products, but its status can vary by region and application.
Always verify regulatory guidelines for your specific product and market [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b1492008#chlorobutanol-hemihydrate-antifungal-activity-mold-

spores]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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